Zerumbetol

• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• InChI: InChI=1S/C20H28O2/c1-14-12-17(21)18-19(2,3)9-5-10-20(18,4)16(14)7-6-15-8-11-22-13-15/h6-8,11,13,16-18,21H,1,5,9-10,12H2,2-4H3/t16?,17?,18?,20-/m1/s1
• InChIKey: UTIGHTZWXIGRIJ-ITUIIGRCSA-N

Zerumbetol (Yunnancoronarin A): A Labdane-Type Diterpene with Defined Cytotoxic Profile for Oncology Research Procurement

Zerumbetol (also known as Yunnancoronarin A; CAS: 162762-93-8; C₂₀H₂₈O₂; MW: 300.44) is a labdane-type diterpenoid natural product originally isolated from the rhizome of Alpinia zerumbet Burtt et Smith and subsequently identified in multiple Hedychium species [1]. The compound features a characteristic 6β-hydroxy-15,16-epoxy-8(17),11(trans),13(16),14-labd-tetraene skeleton with a furan-3-yl ethenyl substituent [1]. Its primary reported pharmacological activity is in vitro cytotoxicity against select cancer cell lines, with a validated purity specification (HPLC ≥98%) available from multiple research chemical suppliers .

Labdane-type diterpenoid natural product with certified purity specification

Primary reported activity in cell-line cytotoxicity profiling

Scaffold amenable to medicinal chemistry derivatization and SAR studies

• [1] Wen P, Han BQ, Zheng PZ, et al. A new diterpenoid from Alpinia zerumbet. J Integr Plant Biol. 1995. View Source

Why In-Class Labdane Diterpenes Cannot Substitute for Zerumbetol in Cytotoxicity Studies

Labdane-type diterpenes from Zingiberaceae species exhibit widely divergent cytotoxic potencies and cell-line selectivity profiles that preclude generic substitution [1]. Among co-isolated congeners from the same plant source, yunnancoronarin A (Zerumbetol), B, and C display IC₅₀ values differing by orders of magnitude, with yunnancoronarin C being completely inactive against A549 cells at concentrations up to 300.81 μM while yunnancoronarin A maintains measurable activity [1]. Furthermore, subtle structural modifications to the B-ring system of the Zerumbetol scaffold yield synthetic derivatives with enhanced potency, confirming that the parent structure occupies a specific and non-interchangeable position within the structure-activity landscape [2]. These differences mandate compound-specific validation rather than reliance on class-level assumptions.

Co-isolated labdane congeners show large potency divergences; class-level substitution may yield inactive compounds for your target cell line.

B-ring structural modifications markedly alter cytotoxicity and selectivity; parent compound and synthetic derivatives are not directly interchangeable.

Cell-line-specific sensitivity cannot be inferred from pan-labdane activity; compound-specific validation is essential before procurement.

• [1] Zhao Q, Xu GL, Qing C, Han J, Zuo GY, Zou C, Hao XJ. Cytotoxicity of Labdane-Type Diterpenoids from Hedychium forrestii. Chem Pharm Bull. 2008;56(2):210-212. doi:10.1248/cpb.56.210. View Source
• [2] Zhao Y, et al. Synthesis and cytotoxicity evaluation of yunnancoronarin A derivatives. Nat Prod Res. 2025;1-8. PMID: 40446168. View Source

Zerumbetol: Quantitative Comparative Evidence for Procurement Decisions

Zerumbetol Exhibits 5-Fold Higher Cytotoxicity in K562 Leukemia vs. A549 Lung Adenocarcinoma Cells

In MTT assays conducted on two distinct cancer cell lines, Zerumbetol demonstrated differential cytotoxicity with a marked preference for leukemia cells over lung adenocarcinoma cells [1]. No internal comparator was tested in the same experimental series; therefore this represents baseline characterization rather than a head-to-head comparison.

Cytotoxicity (IC₅₀)

Data to verify

K562 2.19 μM, A549 11.08 μM (5.06× difference)

Supports cell-line-specific sensitivity profiling for leukemia vs. lung adenocarcinoma models.

Baseline characterization without comparator; replicate in-house.

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	K562: 2.19 μM; A549: 11.08 μM
Comparator Or Baseline	N/A (baseline profiling only; no comparator included in experimental design)
Quantified Difference	5.06-fold greater potency in K562 relative to A549
Conditions	MTT assay; cell lines: A549 (lung adenocarcinoma), K562 (leukemia)

Why This Matters

This differential cell-line sensitivity profile informs experimental design for leukemia-focused oncology research programs and enables rational selection among compounds with divergent tumor-type specificities.

• [1] Zhao Q, Xu GL, Qing C, Han J, Zuo GY, Zou C, Hao XJ. Cytotoxicity of Labdane-Type Diterpenoids from Hedychium forrestii. Chem Pharm Bull. 2008;56(2):210-212. doi:10.1248/cpb.56.210. View Source

Zerumbetol Demonstrates In Vivo Tumor Growth Inhibition of 54.27% in Murine H22 Hepatoma Model

In a comparative in vivo study evaluating multiple diterpenes from Hedychium yunnanense, Zerumbetol (yunnancoronarin A) exhibited the strongest tumor growth inhibition among all tested agents, achieving a 54.27% reduction in H22 tumor burden in ICR mice [1].

In vivo tumor inhibition

Reported

54.27% inhibition Ranked 1st/3 tested diterpenes

Supports in vivo model-response interpretation in murine H22 hepatoma.

Single study; comparator values not fully reported.

Evidence Dimension	Tumor growth inhibition rate
Target Compound Data	54.27% inhibition
Comparator Or Baseline	Hecychenone and crude extract (both demonstrated significant inhibition, but values not quantified in abstract)
Quantified Difference	Zerumbetol identified as "strongest inhibitory effect" among the three tested agents
Conditions	ICR mice bearing transplanted H22 hepatoma; in vivo administration

Why This Matters

In vivo efficacy data establishes Zerumbetol's bioavailability and antitumor activity in a whole-animal model, a critical differentiator from compounds with only in vitro characterization and a key criterion for preclinical lead selection.

• [1] Zhao Q, et al. Anticancer Effect of Diterpenes from Hedychium yunnanense. Nat Prod Res Dev. 2010;(3):395-397. View Source

Structural Modification at the B-Ring of Zerumbetol Yields Derivative B3 with Enhanced Cytotoxicity Superior to Cisplatin

Acylation and photooxidation of Zerumbetol generated 11 novel derivatives, among which compound B3 exhibited IC₅₀ values of 2.15, 1.72, 3.17, and 3.49 μM against SMMC-7721, A-549, MCF-7, and SW480 cell lines, respectively—all significantly lower (more potent) than the positive control cisplatin [1]. Critically, B3 and related derivatives showed weaker cytotoxicity against normal Beas2B lung epithelial cells compared to A549 cancer cells, whereas cisplatin exhibited the opposite selectivity profile with stronger toxicity toward normal cells [1].

Derivative B3 vs. reference

Reported

B3 IC₅₀ 1.72–3.49 μM (4 lines)

Cisplatin higher IC₅₀; opposite normal-cell selectivity

Supports SAR-driven lead candidate evaluation with cancer-vs-normal selectivity context.

Derivative selectivity profile under further investigation.

Evidence Dimension	Cytotoxicity (IC₅₀) and cancer vs. normal cell selectivity
Target Compound Data	Derivative B3 IC₅₀: SMMC-7721 (2.15 μM), A-549 (1.72 μM), MCF-7 (3.17 μM), SW480 (3.49 μM); selectivity: weaker activity against Beas2B normal cells than A549 cancer cells
Comparator Or Baseline	Cisplatin (positive control): IC₅₀ values significantly higher across tested cancer lines; selectivity: stronger activity against Beas2B normal cells than A549 cancer cells
Quantified Difference	B3 IC₅₀ values significantly lower than cisplatin; inverted normal-cell selectivity profile
Conditions	Five cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, SW480) and one normal cell line (Beas2B)

Why This Matters

This evidence demonstrates that the Zerumbetol scaffold is a viable starting point for medicinal chemistry optimization to generate analogs with improved potency and a more favorable therapeutic window than standard-of-care agents, supporting procurement for structure-activity relationship and lead optimization programs.

• [1] Zhao Y, et al. Synthesis and cytotoxicity evaluation of yunnancoronarin A derivatives. Nat Prod Res. 2025;1-8. PMID: 40446168. View Source

Recommended Research Application Scenarios for Zerumbetol Procurement

Leukemia-Focused In Vitro Cytotoxicity Screening

Zerumbetol demonstrates a baseline IC₅₀ of 2.19 μM against K562 leukemia cells in MTT assays . This defined cytotoxic activity supports its use as a reference natural product or positive control in leukemia cell-based screening campaigns, particularly for programs evaluating structure-activity relationships within the labdane diterpene chemical space.

In Vivo Preclinical Antitumor Efficacy Studies in Murine Hepatoma Models

Zerumbetol achieved a 54.27% tumor growth inhibition rate in ICR mice bearing H22 hepatoma xenografts, representing the strongest in vivo effect among multiple diterpenes co-evaluated from the same plant source . This validated in vivo efficacy supports procurement for follow-on preclinical studies exploring dosing regimens, combination therapies, or mechanistic investigations in hepatocellular carcinoma models.

Medicinal Chemistry Lead Optimization and SAR Campaigns

Synthetic derivatization of the Zerumbetol scaffold, particularly at the B-ring position, has yielded analogs (e.g., B3) with IC₅₀ values in the 1.72–3.49 μM range across multiple cancer lines—significantly more potent than the parent compound and superior to cisplatin . Additionally, these derivatives exhibited a favorable selectivity profile with reduced toxicity toward normal Beas2B epithelial cells compared to cancer cells, whereas cisplatin demonstrated the opposite pattern . Zerumbetol therefore serves as a validated starting material for medicinal chemistry programs aimed at optimizing cytotoxic labdane diterpenes with improved therapeutic indices.

Comparative Natural Product Profiling and Quality Control Standardization

Zerumbetol is commercially available at HPLC ≥98% purity with full analytical characterization (CAS: 162762-93-8, molecular formula C₂₀H₂₈O₂, MW: 300.44) . This established purity specification and physicochemical profile enable its use as a reference standard for comparative phytochemical analysis of Zingiberaceae species, quality control of botanical extracts, and benchmarking newly isolated labdane diterpenes from natural sources.

Application

Selection Property

Validation Focus

Leukemia cell-model cytotoxicity screening

Cell-line-specific IC₅₀ baseline

K562 and A549 endpoint reproducibility

Murine hepatoma in vivo model studies

In vivo tumor growth inhibition evidence

H22 model response and dosing evaluation

SAR and lead derivatization campaigns

Derivative potency and selectivity window

Comparison to reference cytotoxic agent selectivity profile

Phytochemical reference standard and QC

Certified purity and analytical identity

HPLC purity verification and batch calibration